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Introduction

Spilanthol, a bioactive N-alkylamide found in Acmella oleracea (also known as Spilanthes
acmella or Jambu), is of significant interest for its anesthetic, anti-inflammatory, antiseptic, and
insecticidal properties.[1] Supercritical CO2 (scCO2) extraction is a green and efficient method
for obtaining high-purity Spilanthol extracts, offering advantages such as the absence of toxic
organic solvents and high selectivity.[2] This document provides a detailed protocol for the
supercritical CO2 extraction of Spilanthol, summarizing key experimental parameters and
expected outcomes based on published research.

Data Presentation

The following tables summarize the quantitative data from various studies on the supercritical
CO2 extraction of Spilanthol, providing a comparative overview of the process parameters and
their impact on yield and purity.

Table 1: Supercritical CO2 Extraction Parameters and Yields of Spilanthol
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Pressure Temperat Co- Spilantho Referenc
Plant Part ) Extract
(bar) ure (°C) solvent | Yield (%) .
Yield (%)
Not
Flowers 300 40 None 0.31-1.07 [3]
Reported
Flowers 100 - 300 40-70 None 0.57 - 2.60 7-9 [1]
Flowers 320 70 None 25.91 9.72
Not Not Not Not
Flowers N 50-70 »
Specified Specified Reported Reported
19.7
Flowers,
Not Not Ethanol, (Leaves) - Not
Leaves, N - [2]
Specified Specified Water 65.4 Reported
Stems
(Flowers)

Table 2: Influence of CO2 Density on Spilanthol Extraction from Flowers at 70°C

CO2 Density ( Spilanthol Spilanthol Overall Extract
. . . Reference
kg/m 3) Yield (%) Selectivity (%)  Yield (%)
700 Not Reported Not Reported ~5.5 [1]
800 2.6 34.6 ~7.5 [1]
900 Not Reported Not Reported ~9.0 [1]

Experimental Protocols

This section outlines a detailed methodology for the supercritical CO2 extraction of Spilanthol

from Acmella oleracea flowers, based on optimized conditions reported in the literature.

1. Plant Material Preparation

¢ Plant Part Selection: Flowers of Acmella oleracea are recommended as they have the

highest concentration of Spilanthol.[2][4]
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Drying: The plant material should be dried to reduce moisture content, which can affect
extraction efficiency. Lyophilization (freeze-drying) is a suitable method.[3] Alternatively,
partial dehydration with cold air circulation can be used.

Grinding: The dried plant material should be ground to a uniform particle size to increase the
surface area available for extraction.

. Supercritical CO2 Extraction Procedure

Apparatus: A laboratory-scale or pilot-scale supercritical fluid extraction (SFE) system is
required.

Extraction Parameters:

Pressure: 300-320 bar

o

o Temperature: 40-70°C
o CO2 Flow Rate: A constant mass flow rate should be maintained.

o Co-solvent: While scCO2 alone is effective, ethanol can be used as a co-solvent to
potentially enhance the extraction of certain compounds.[2]

o Extraction Time: The extraction can be performed with an initial static period followed by a
dynamic extraction period.

Detailed Steps:

o

Load the ground plant material into the extractor vessel.

[¢]

Pressurize the system with CO2 to the desired pressure (e.g., 300 bar).

[e]

Heat the system to the desired temperature (e.g., 70°C).

[e]

(Optional) Introduce a co-solvent like ethanol at a specific rate.

o

Allow for a static extraction period (e.g., 30 minutes) where the CO2 and plant material are
in contact without flow.
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o Initiate dynamic extraction by flowing supercritical CO2 through the extractor vessel at a
constant rate.

o Collect the extract in a separator vessel by reducing the pressure, which causes the CO2
to return to a gaseous state and leave the extract behind.

o Continue the dynamic extraction for a predetermined time (e.g., 1-2 hours) or until the
extraction yield plateaus.

o Depressurize the system and collect the crude Spilanthol-rich extract.
3. Post-Extraction Processing and Analysis

 Purification: The crude extract can be further purified using techniques like Thin Layer
Chromatography (TLC) or Solid-Phase Extraction (SPE) to isolate Spilanthol.[1][5]

» Quantification: The concentration of Spilanthol in the extract should be determined using
analytical methods such as:

[¢]

Gas Chromatography-Flame lonization Detection (GC-FID)[1]

[¢]

Gas Chromatography-Mass Spectrometry (GC-MS)[4]

[e]

High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD)[6]

o

Nuclear Magnetic Resonance (NMR) spectroscopy[4]

Mandatory Visualization

Experimental Workflow for Supercritical CO2 Extraction of Spilanthol
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Caption: Workflow for Spilanthol extraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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